4-[5-(4-Butylphenyl)pyrimidin-2-yl]benzonitrile

• CAS No.: 63617-61-8
• Molecular Formula: C21H19N3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-[5-(4-butylphenyl)pyrimidin-2-yl]benzonitrile
• InChI: InChI=1S/C21H19N3/c1-2-3-4-16-5-9-18(10-6-16)20-14-23-21(24-15-20)19-11-7-17(13-22)8-12-19/h5-12,14-15H,2-4H2,1H3
• InChI Key: GQJHPVOLXNKXKB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=CN=C(N=C2)C3=CC=C(C=C3)C#N

Description

4-[5-(4-Butylphenyl)pyrimidin-2-yl]benzonitrile is a useful research compound. Its molecular formula is C21H19N3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

102.75 G. of 4-[5-(4-n-butylphenyl)-2-pyrimidyl] benzoic acid amide are refluxed for 80 minutes in a mixture of 1500 ml. of ethylene chloride and 34 ml. of phosphorus oxychloride with stirring. The mixture, diluted with ether, is washed with 2-N sodium hydroxide solution and then with water until neutral. After evaporation of the organic phase, which has been dried over sodium sulfate, there is obtained 5-(4-n-butylphenyl)-2-(4-cyanophenyl)pyrimidine which is filtered on a short silica gel column and subsequently recrystallized from methylene chloride/methanol; melting point 94.7° C.; clearing point 246°-246.7° C.